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Compound of Interest |

Compound Name: Hydroxyethyl Phthalyl Amlodipine
Cat. No.: B15813355
Get Quote

This guide provides a comprehensive toxicological overview of amlodipine-related compounds
for researchers, scientists, and drug development professionals. It delves into the safety
profiles of impurities, degradation products, and metabolites, offering insights into their potential
risks and the methodologies for their assessment.

Executive Summary

Amlodipine, a widely prescribed calcium channel blocker, is a cornerstone in the management
of hypertension and angina. The purity and stability of the active pharmaceutical ingredient
(API) are critical for its safety and efficacy. This document provides a detailed examination of
the toxicological profiles of known amlodipine-related compounds, including process-related
impurities, degradation products, and metabolites. A thorough understanding of these
compounds is paramount for ensuring drug safety and meeting regulatory requirements. The
guide covers identification, toxicological assessment strategies, and specific data for key
related substances, providing a framework for risk assessment in drug development.

Introduction to Amlodipine and the Imperative of
Purity
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Amlodipine is a dihydropyridine calcium antagonist that functions by inhibiting the influx of
calcium ions into vascular smooth muscle and cardiac muscle, leading to vasodilation and
reduced blood pressure.[1] The synthesis and storage of amlodipine can result in the formation
of various related compounds, including impurities and degradation products.[2][3] Regulatory
bodies such as the European Medicines Agency (EMA) and the U.S. Food and Drug
Administration (FDA) have established stringent guidelines for the identification, qualification,
and control of these substances in pharmaceutical products to ensure patient safety.[4]

The toxicological evaluation of these related compounds is a critical component of the drug
development and manufacturing process. It involves a multi-faceted approach, including in
silico prediction, in vitro assays, and in vivo studies, to characterize potential adverse effects.

Classification of Amlodipine-Related Compounds

Amlodipine-related compounds can be broadly categorized as follows:

e Process-Related Impurities: These are substances formed during the synthesis of the
amlodipine drug substance. They can include starting materials, intermediates, by-products,
and reagents. Several European Pharmacopoeia (EP) and United States Pharmacopeia
(USP) listed impurities fall into this category, such as Amlodipine EP Impurity A, B, C, D, G,
and H.[5][6][7][8][°]

o Degradation Products: These compounds are formed when the drug substance or drug
product is exposed to various stress conditions such as light, heat, humidity, acid, and base.
[10][11] Amlodipine is known to degrade under these conditions, with the formation of the
pyridine derivative (Amlodipine Impurity D) being a primary degradation pathway.[12][13]

» Metabolites: After administration, amlodipine is extensively metabolized in the liver, primarily
by the cytochrome P450 3A4 (CYP3A4) enzyme.[14] The main metabolic pathway involves
the oxidation of the dihydropyridine ring to a pyridine derivative.[14]

Toxicological Assessment Methodologies

A comprehensive toxicological assessment of amlodipine-related compounds employs a tiered
approach, starting with computational methods and progressing to in vitro and in vivo assays
as needed.
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In Silico Toxicological Assessment

Computational toxicology plays a crucial role in the early identification of potential hazards
associated with drug impurities.[15][16] Quantitative Structure-Activity Relationship (QSAR)
models and other in silico tools are used to predict various toxicological endpoints, including:

Genotoxicity: Predicting the potential of a compound to cause DNA damage.

Carcinogenicity: Assessing the potential to cause cancer.

Reproductive Toxicity: Evaluating potential adverse effects on fertility and development.

Organ-Specific Toxicity: Identifying potential target organs for toxicity.

These predictive models help prioritize compounds for further testing and can be used as part
of a weight-of-evidence approach to risk assessment.

Experimental Protocol: In Silico ADMET Prediction

e Compound Structure Input: Obtain the 2D or 3D structure of the amlodipine-related
compound in a suitable format (e.g., SMILES, SDF).

o Software Selection: Utilize validated in silico toxicology software platforms (e.g., OECD
QSAR Toolbox, Toxtree, Discovery Studio).

o Endpoint Prediction: Run predictions for key toxicological endpoints, including but not limited
to:

o Ames mutagenicity

[e]

Carcinogenicity (e.g., rodent carcinogenicity)

o

Developmental and reproductive toxicity (DART)

[¢]

Hepatotoxicity

[¢]

Cardiotoxicity
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» Data Analysis: Analyze the prediction outputs, considering the confidence level and the
applicability domain of the models used.

» Reporting: Document the predicted toxicities, the software and models used, and an
assessment of the reliability of the predictions.

In Silico Toxicity Workflow

Input Model Application ) . ) . Prediction Output Assessment .
Compound Structure Select QSAR Software Predict Toxicological Endpoints Analyze & Interpret Results Generate Toxicity Report

Click to download full resolution via product page

Caption: Workflow for in silico toxicological assessment.

In Vitro Genotoxicity Assays

Genotoxicity testing is a critical component of the safety assessment of pharmaceutical
impurities. The standard battery of in vitro tests is designed to detect different types of genetic
damage.

o Ames Test (Bacterial Reverse Mutation Assay): This is a widely used screening test to
assess the mutagenic potential of a substance. It utilizes strains of Salmonella typhimurium
and Escherichia coli with pre-existing mutations that render them unable to synthesize an
essential amino acid. The test evaluates the ability of the test substance to cause a reverse
mutation, allowing the bacteria to grow on a medium lacking that amino acid.

 In Vitro Mammalian Cell Micronucleus Test: This assay detects chromosomal damage by
identifying the formation of micronuclei, which are small, extranuclear bodies containing
chromosome fragments or whole chromosomes that were not incorporated into the daughter
nuclei during cell division.

¢ In Vitro Mammalian Chromosomal Aberration Test: This test evaluates the potential of a
substance to induce structural and numerical chromosomal abnormalities in cultured
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mammalian cells.
Experimental Protocol: Ames Test (Plate Incorporation Method)

o Strain Selection: Use a standard set of bacterial strains (e.g., S. typhimurium TA98, TA100,
TA1535, TA1537, and E. coli WP2 uvrA).

o Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9
fraction from rat liver) to mimic mammalian metabolism.

» Dose Selection: Use a range of concentrations of the test compound, including a vehicle
control and positive controls.

o Exposure: Mix the bacterial tester strain, the test compound, and molten top agar (with or
without S9 mix). Pour the mixture onto minimal glucose agar plates.

e Incubation: Incubate the plates at 37°C for 48-72 hours.

e Scoring: Count the number of revertant colonies on each plate. A significant, dose-related
increase in the number of revertant colonies compared to the negative control indicates a
mutagenic effect.
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Caption: Simplified workflow of the Ames test.

In Vivo Toxicity Studies

If in vitro tests indicate a potential for toxicity, or if there are other reasons for concern, in vivo
studies in animal models may be necessary. These studies are designed to assess the overall
toxicity of a compound and to identify potential target organs.
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» Acute Toxicity Studies: These studies involve the administration of a single, high dose of the
test substance to determine its immediate adverse effects and to estimate the median lethal
dose (LD50).

o Repeat-Dose Toxicity Studies: These studies involve the daily administration of the test
substance for a specified period (e.g., 28 or 90 days) to evaluate the effects of repeated
exposure. These studies provide information on the No-Observed-Adverse-Effect Level
(NOAEL) and help to identify target organs of toxicity.

Toxicological Profiles of Key Amlodipine-Related
Compounds

While comprehensive toxicological data for all amlodipine-related compounds are not publicly
available, information on some key impurities and degradation products has been reported.
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Compound

Type CAS Number

Available
Toxicological
Information

Amlodipine EP
Impurity A

Process-Related
) 88150-62-3
Impurity

GHS classification
indicates it may cause
long-lasting harmful
effects to aquatic life.
[1] An MSDS indicates
no data is available for
acute toxicity,
genotoxicity, or

carcinogenicity.[4]

Amlodipine EP
Impurity B

Process-Related
] 721958-72-1
Impurity

GHS classification
indicates it is harmful
if swallowed, causes
serious eye irritation,
is suspected of
damaging fertility or
the unborn child, and
iS very toxic to aquatic
life with long-lasting
effects.[14] An MSDS
states "no data
available" for acute
oral LD50,
mutagenicity, and

carcinogenicity.[4]

Amlodipine EP
Impurity D

Degradation Product 113994-41-5

The primary
degradation product
formed through
oxidation of the
dihydropyridine ring.
[12][13] Some reports
suggest potential
toxicity, but

gquantitative data is
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lacking.[10] Generally
considered to have
lower pharmacological
activity than

amlodipine.[13]

GHS classification
indicates it is an acute
oral toxicant
43067-01-2 (Category 4), a skin
and eye irritant, and

Amlodipine EP Process-Related
Impurity G Impurity

may cause respiratory
irritation.[17]

Note: The absence of data for many of these compounds highlights the importance of
conducting thorough toxicological assessments as part of the drug development process.

Genotoxic Impurities in Amlodipine Synthesis

During the synthesis of amlodipine, there is a potential for the formation of genotoxic impurities
(GTIs), particularly sulfonic acid esters such as methylbenzene sulfonate (MBS) and
ethylbenzene sulfonate (EBS).[12][18] These compounds are known to be mutagenic and are
of significant concern to regulatory agencies. The Threshold of Toxicological Concern (TTC) is
a concept used to define an acceptable intake for a GTI that is considered to be associated
with a negligible risk of carcinogenicity. For most GTls, a TTC of 1.5 p g/day is applied.[4]
Sensitive analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and
gas chromatography-quadrupole time-of-flight (GC/Q-TOF), are required to detect and quantify
these impurities at trace levels.[12][18]

Toxicological Profile of Amlodipine Metabolites

Amlodipine is extensively metabolized in the liver, with the primary metabolite being a pyridine
derivative.[14] Studies have shown that the metabolites of amlodipine are pharmacologically
inactive or possess significantly less calcium channel blocking activity compared to the parent
drug.[14] This is a favorable characteristic, as it minimizes the potential for the metabolites to
contribute to the pharmacological or toxicological effects of the drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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